Cas no 19839-53-3 (2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one;hydrochloride)
19839-53-3 structure
Product Name:2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one;hydrochloride
CAS No:19839-53-3
MF:C18H26ClNO3
MW:339.856944561005
CID:908478
PubChem ID:24190371
Update Time:2025-04-19
2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one,hydrochloride
- 2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
- hydrochloride
- NSC107317
- NSC-107317
- 19839-53-3
- DTXSID50637820
- 2,3-Dimethoxy-6-(piperidin-1-yl)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one--hydrogen chloride (1/1)
- 2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one;hydrochloride
-
- Inchi: 1S/C18H25NO3.ClH/c1-21-16-11-13-7-6-8-15(19-9-4-3-5-10-19)18(20)14(13)12-17(16)22-2;/h11-12,15H,3-10H2,1-2H3;1H
- InChI Key: VBEABAFWFDSLIC-UHFFFAOYSA-N
- SMILES: Cl.O=C1C2C=C(C(=CC=2CCCC1N1CCCCC1)OC)OC
Computed Properties
- Exact Mass: 303.18355
- Monoisotopic Mass: 339.16
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 381
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.8A^2
Experimental Properties
- Density: 1.125
- Boiling Point: 457.2°C at 760 mmHg
- Flash Point: 230.3°C
- Refractive Index: 1.549
- PSA: 38.77
- LogP: 3.81720
2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one;hydrochloride Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Bo Chen,Xiaotong Shen,Zhangfeng Luo,Di Cai,Changjing Chen,Changwei Zhang,Peiyong Qin,Hui Cao,Tianwei Tan RSC Adv., 2018,8, 25602-25610
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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